Cas no 2375270-08-7 (2-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}pyrrolidine hydrochloride)

• Product Name: 2-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}pyrrolidine hydrochloride
• CAS No: 2375270-08-7
• MF: C₇H₁₁ClF₃N₃
• MW: 229.63055062294
• CID: 6453080
• Update Time: 2025-10-28

2-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}pyrrolidine hydrochloride

• Inchi： 1S/C7H10F3N3.ClH/c8-7(9,10)6(12-13-6)4-5-2-1-3-11-5;/h5,11H,1-4H2;1H
• InChI Key： UYLGPHQYSPGQHG-UHFFFAOYSA-N
• SMILES： C(C1NCCC1)C1(N=N1)C(F)(F)F.Cl

Additional information on 2-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}pyrrolidine hydrochloride

Comprehensive Analysis of 2-{[3-(Trifluoromethyl)-3H-diazirin-3-yl]methyl}pyrrolidine Hydrochloride (CAS No. 2375270-08-7)

2-{[3-(Trifluoromethyl)-3H-diazirin-3-yl]methyl}pyrrolidine hydrochloride (CAS No. 2375270-08-7) is a specialized chemical compound gaining attention in pharmaceutical and biochemical research. This compound belongs to the class of diazirine derivatives, known for their unique photochemical properties and applications in photoaffinity labeling. The presence of the trifluoromethyl group enhances its stability and reactivity, making it a valuable tool in drug discovery and proteomics.

In recent years, the demand for photoaffinity probes has surged due to their ability to study protein-ligand interactions with high precision. Researchers are increasingly exploring 2-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}pyrrolidine hydrochloride as a potential candidate for target identification and mechanistic studies. Its diazirine moiety allows for covalent bonding upon UV irradiation, enabling the capture of transient interactions in complex biological systems.

The compound's pyrrolidine backbone contributes to its solubility and compatibility with various biological assays. This feature is particularly advantageous in high-throughput screening (HTS) and fragment-based drug design. Additionally, the hydrochloride salt form improves its stability and handling, ensuring consistent performance in experimental settings.

One of the trending topics in chemical research is the integration of AI-driven drug discovery with experimental validation. 2-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}pyrrolidine hydrochloride aligns with this trend, as its properties are being leveraged in computational modeling and virtual screening platforms. Researchers are also investigating its potential in chemical biology to unravel novel therapeutic targets.

Another area of interest is the compound's role in bioconjugation strategies. Its reactive diazirine group can be used to modify biomolecules, facilitating the development of diagnostic tools and therapeutic agents. This versatility has sparked discussions in forums and publications, with many asking, "How does 2-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}pyrrolidine hydrochloride compare to other photoaffinity labels?" or "What are the optimal conditions for its use in protein labeling?"

From a synthetic chemistry perspective, the preparation of 2-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}pyrrolidine hydrochloride involves multi-step organic transformations, including the introduction of the trifluoromethyl-diazirine group. Recent advancements in flow chemistry and catalysis have streamlined its production, addressing scalability challenges. These innovations are critical for meeting the growing demand in academic and industrial research.

In conclusion, 2-{[3-(trifluoromethyl)-3H-diazirin-3-yl]methyl}pyrrolidine hydrochloride (CAS No. 2375270-08-7) represents a cutting-edge tool in modern research. Its applications span drug development, chemical biology, and diagnostics, aligning with current scientific trends. As the field evolves, this compound is poised to play a pivotal role in answering pressing questions about molecular interactions and therapeutic mechanisms.